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Compound of Interest

Compound Name: Dulcite-13C

Cat. No.: B12393615 Get Quote

Introduction: Dulcite-13C, also known as Galactitol-13C, is a stable isotope-labeled form of

Dulcitol (Galactitol).[1] It is a sugar alcohol and a reduction product of galactose.[1][2] The

incorporation of the heavy isotope of carbon (¹³C) makes it a valuable tool in metabolic

research and drug development for tracing the fate of molecules in biological systems. From a

chemical safety and handling perspective, the toxicological properties of Dulcite-13C are

considered identical to those of its unlabeled counterpart, Dulcitol. This guide synthesizes the

available data on Dulcitol to provide comprehensive safety and handling protocols for Dulcite-
13C in a research environment.

While generally considered to have low toxicity in acute occupational exposures, it's important

to note that endogenously produced galactitol can be a metabotoxin, neurotoxin, and

hepatotoxin at chronically high levels, particularly in individuals with metabolic disorders like

galactosemia.[3]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Dulcitol, which should be used as

the reference for handling Dulcite-13C.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Chemical Formula ¹³C C₅H₁₄O₆ [4]

Average Molecular Weight
~183.17 g/mol (varies with ¹³C

position)
[2]

Appearance White crystalline solid/powder [5][6]

Odor Odorless [1][6]

Melting Point 188 - 189 °C [6]

Boiling Point 275 - 280 °C (decomposes) [1][6]

Water Solubility 31 mg/mL (at 15°C)

LogP (Octanol/Water) -3.10

Vapor Pressure ~0 mmHg [1]

Table 2: Hazard Identification and Toxicity

Hazard Class Classification Source(s)

Skin Irritation
Causes skin irritation

(Category 2)
[7]

Eye Irritation
Causes serious eye irritation

(Category 2A)
[7]

Target Organ Toxicity
May cause respiratory irritation

(Single Exposure, Category 3)
[7]

Acute Oral Toxicity

No data available; low hazard

expected for industrial

handling.

[8]

Carcinogenicity Not listed or classified.

Germ Cell Mutagenicity Not classified.
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Experimental Protocols and Handling Procedures
Adherence to standard laboratory safety protocols is crucial. The following procedures are

based on established guidelines for handling solid chemical compounds.

Personal Protective Equipment (PPE)
A risk assessment should precede any handling of Dulcite-13C. The following PPE is

mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to OSHA 29 CFR 1910.133 or European Standard EN166).[8][9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) inspected

before use.[8][10] Avoid static charge on gloves when handling fine powders.

Body Protection: A laboratory coat or overalls must be worn.

Respiratory Protection: For operations that may generate dust (e.g., weighing, transferring

powder), use a NIOSH or EN 149 approved respirator with a particulate filter.[8][10] Work

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[8]

Spill & Emergency Procedures
Spill Cleanup: In case of a spill, avoid generating dust.[8] Vacuum or sweep up the material

and place it into a suitable, labeled container for disposal.[8] Ensure the area is well-

ventilated.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention if irritation persists.[6]

Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical aid if irritation develops.[8][11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[8]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

2-4 cupfuls of water or milk. Seek immediate medical aid.[8]

Storage and Disposal
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5][8] Keep

away from strong oxidizing agents.[5][6] Recommended storage temperature is 15–25 °C.

[12]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[1][8]

Visualized Workflows and Pathways
The following diagrams illustrate key logical workflows for the safe handling and use of Dulcite-
13C in a research setting.
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Caption: Standard laboratory workflow for handling Dulcite-13C.
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Spill or Exposure Event
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Caption: Emergency response decision tree for Dulcite-13C.
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Metabolic Pathway Context
While not a direct handling concern, understanding the metabolic context of Dulcite-13C is

vital for researchers. Galactose is converted to galactitol (dulcitol) by the enzyme aldose

reductase.[2][13] In the genetic disorder galactosemia, deficiencies in enzymes of the Leloir

pathway for galactose metabolism lead to an accumulation of galactose, which is then shunted

into this alternative pathway, producing toxic levels of galactitol.[14] This accumulation can

cause severe health effects, including cataracts, liver damage, and neurological issues.[13]

The use of Dulcite-13C allows researchers to trace this pathway and study the effects of

galactitol accumulation in disease models.

Galactose
(from Lactose)

Aldose Reductase

Dulcite-13C
(Tracer)

Traces Path

Galactitol Accumulation
(Traced with ¹³C)

Cellular Toxicity
(Cataracts, Neuropathy)

 Leads to

Click to download full resolution via product page

Caption: Simplified metabolic pathway involving Dulcite-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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